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Compound Name: Fenl-IN-6

Cat. No.: B12378660

For Researchers, Scientists, and Drug Development Professionals

Introduction

Flap endonuclease 1 (FEN1) is a critical enzyme involved in DNA replication and repair,
specifically in Okazaki fragment maturation and long-patch base excision repair.[1] Its
overexpression is associated with various cancers, making it a compelling therapeutic target.[2]
Fenl1-IN-6 is a potent inhibitor of FEN1, demonstrating significant potential in cancer therapy
research. These application notes provide detailed protocols for utilizing Fen1-IN-6 in a high-
throughput screening (HTS) campaign to identify and characterize FEN1 inhibitors.

Fenl-IN-6: A Potent FEN1 Inhibitor

Fen1-IN-6 is a small molecule inhibitor of Flap endonuclease-1 (FEN1) with a high degree of
potency. It also exhibits inhibitory activity against the related endonuclease, xeroderma
pigmentosum G (XPG).[3]

Quantitative Data for Fen1-IN-6
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Parameter Value Reference
FEN1 IC50 10 nM [3][4]

XPG IC50 23 nM [3]
Molecular Weight 324.33 g/mol [3]

Formula C12H8N205S52 [3]

FEN1 Signaling Pathway in DNA Repair

FEN1 plays a crucial role in maintaining genomic stability by resolving 5' flap structures that
arise during DNA replication and repair. The inhibition of FEN1 disrupts these processes,
leading to an accumulation of DNA damage and potentially apoptosis in cancer cells.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols for High-Throughput
Screening of Fenl1-IN-6]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12378660#using-fen1-in-6-in-a-high-throughput-
screening-campaign]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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